Cas no 13603-45-7 (2,6-dimethyl-3-nitropyridin-4-ol)

• Product Name: 2,6-dimethyl-3-nitropyridin-4-ol
• CAS No: 13603-45-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD18253578
• CID: 119779
• PubChem ID: 549205
• Update Time: 2025-04-23

2,6-dimethyl-3-nitropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-3-nitro-4-Pyridinol
• 2,6-Dimethyl-3-nitropyridin-4-ol
• 2,6-Dimethyl-4-hydroxy-3-nitropyridine
• 4-Pyridinol,2,6-dimethyl-3-nitro-
• 2,6-dimethyl-3-nitro-1H-pyridin-4-one
• 4-HYDROXY-3-NITRO-2,6-DIMETHYLPYRIDINE
• 2,6-Dimethyl-3-nitro-4-pyridinol #
• SB52374
• 2,6-Dimethyl-3-nitropyridin-4(1H)-one
• AMY2953
• Z3235019636
• DTXSID40338455
• CS-0061283
• 13603-45-7
• A886884
• 122957-45-3
• MFCD18253578
• 4-Pyridinol 2,6-dimethyl-3-nitro-
• AKOS015999293
• AKOS006330882
• AS-61031
• SY259491
• 2,6-Dimethyl-3-nitro-4(1H)-pyridone
• SCHEMBL9726864
• DB-192115
• 2,6-dimethyl-3-nitropyridin-4-ol

• MDL： MFCD18253578
• Inchi： 1S/C7H8N2O3/c1-4-3-6(10)7(9(11)12)5(2)8-4/h3H,1-2H3,(H,8,10)
• InChI Key： PKAUZTQOCSCVLK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 78.94000
• LogP: 1.83540

Additional information on 2,6-dimethyl-3-nitropyridin-4-ol

Chemical Profile of 2,6-dimethyl-3-nitro-4-Pyridinol (CAS No. 13603-45-7)

2,6-dimethyl-3-nitro-4-Pyridinol, identified by its Chemical Abstracts Service (CAS) number 13603-45-7, is a heterocyclic organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, characterized by a nitrogen-containing aromatic ring system. The structural presence of methyl and nitro substituents enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of various bioactive molecules.

The molecular formula of 2,6-dimethyl-3-nitro-4-Pyridinol is C₇H₇NO₃, reflecting its composition of seven carbon atoms, seven hydrogen atoms, one nitrogen atom, and three oxygen atoms. The nitro group at the 3-position and the two methyl groups at the 2- and 6-positions contribute to its distinct spectral properties and potential pharmacological effects. This arrangement imparts both electron-withdrawing and alkylating capabilities, which are crucial for medicinal chemistry applications.

In recent years, 2,6-dimethyl-3-nitro-4-Pyridinol has garnered attention in academic and industrial research due to its versatile role as a building block in drug discovery. Its pyridine core is a common scaffold in many pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The nitro group can be further functionalized through reduction or diazotization reactions, providing pathways to synthesize more complex derivatives with tailored biological activities.

One of the most compelling aspects of 2,6-dimethyl-3-nitro-4-Pyridinol is its utility in constructing chiral molecules. The presence of stereogenic centers allows for the synthesis of enantiomerically pure compounds, which are often required for optimal therapeutic efficacy. Researchers have leveraged this property to develop novel ligands for enzyme inhibition and receptor binding studies. For instance, derivatives of this compound have been explored as potential inhibitors of cytochrome P450 enzymes, which play a critical role in drug metabolism.

The pharmaceutical industry has been particularly interested in 2,6-dimethyl-3-nitro-4-Pyridinol for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyridine core with appropriate substituents, researchers can generate compounds that selectively inhibit specific kinases, thereby reducing side effects associated with broad-spectrum inhibitors.

Recent advancements in computational chemistry have further enhanced the appeal of 2,6-dimethyl-3-nitro-4-Pyridinol as a research tool. Molecular modeling studies have demonstrated that slight modifications to its structure can significantly alter its binding affinity to biological targets. This has enabled high-throughput virtual screening campaigns to identify promising lead compounds for further optimization. Such computational approaches have accelerated the drug discovery process considerably.

Moreover, 2,6-dimethyl-3-nitro-4-Pyridinol has found applications in materials science beyond pharmaceuticals. Its ability to participate in coordination chemistry makes it useful for designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential uses in catalysis, gas storage, and separation technologies. The nitro group's redox activity also makes it a candidate for developing electrochemical sensors and energy storage devices.

The synthesis of 2,6-dimethyl-3-nitro-4-Pyridinol typically involves nitration reactions on a pre-formed pyridine derivative followed by selective methylation at the desired positions. Advances in green chemistry principles have led to more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, catalytic nitration methods using solid acid catalysts have been developed to improve yield and selectivity while reducing environmental impact.

In conclusion,2,6-dimethyl-3-nitro-4-Pyridinol (CAS No. 13603-45-7) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis continues to drive innovation in drug discovery efforts aimed at treating complex diseases such as cancer and neurological disorders. As research progresses,this compound will undoubtedly remain at the forefront of chemical biology investigations, offering new opportunities for therapeutic development.